Cas no 89853-87-2 (4-Amino-5-carboxy-2-ethylmercaptopyrimidine)

• Product Name: 4-Amino-5-carboxy-2-ethylmercaptopyrimidine
• CAS No: 89853-87-2
• MF: C₇H₉N₃O₂S
• MW: 199.230259656906
• MDL: MFCD00023249
• CID: 94146
• PubChem ID: 275300
• Update Time: 2025-10-05

4-Amino-5-carboxy-2-ethylmercaptopyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(ethylthio)pyrimidine-5-carboxylic acid
• 4-AMINO-5-CARBOXY-2-ETHYL-MERCAPTOPYRIMIDINE
• 4-AMINO-2-ETHYLTHIOPYRIMIDINE-5-CARBOXYLIC ACID
• 4-amino-5-carboxy-2-ethyl-*mercaptopyrimidine cry
• 4-AMINO-5-CARBOXY-2-ETHYL-MERCAPTOPYRIMI DINE CRYST
• 4-Amino-5-carboxy-2-ethylmercaptopyrimidine
• 4-amino-2-ethylsulfanylpyrimidine-5-carboxylic acid
• 2-Aethylmercapto-4-amino-pyrimidin-5-carbonsaeure
• 2-ethylmercapto-4-amino-pyrimidine-5-carboxylic acid
• 5-Pyrimidinecarboxylic acid, 4-amino-2-(ethylthio)-
• 4-amino-2-(ethylsulfanyl)pyrimidine-5-carboxylic acid
• 5-Pyrimidinecarboxylicacid, 4-amino-2-(ethylthio)-
• NSC122014
• TYAKXNHFMA
• 4-Amino-2-(ethylthio)-5-pyrimidinecarboxylic acid (ACI)
• NSC 122014
• ALBB-027473
• SCHEMBL1158167
• 89853-87-2
• 4-Amino-2-(ethylthio)pyrimidine-5-carboxylicacid
• 4Amino-2-(ethylthio)pyrimidine-5-carboxylic acid
• MFCD00023249
• DTXSID10298259
• A11109
• CS-13388
• W-204027
• SB56165
• DB-057172
• AKOS006228513
• NSC-122014
• 4-Amino-2-ethylthiopyrimidine-5-carboxylic acid; NSC 122014
• 4-amino-2-ethylsulfanyl-pyrimidine-5-carboxylic acid
• TYAKXNHFMATCHA-UHFFFAOYSA-N
• CS-B0231
• STL389425

• MDL： MFCD00023249
• Inchi： 1S/C7H9N3O2S/c1-2-13-7-9-3-4(6(11)12)5(8)10-7/h3H,2H2,1H3,(H,11,12)(H2,8,9,10)
• InChI Key： TYAKXNHFMATCHA-UHFFFAOYSA-N
• SMILES： O=C(C1C(N)=NC(SCC)=NC=1)O

Computed Properties

• Exact Mass: 199.04200
• Monoisotopic Mass: 199.04154771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114
• XLogP3: 1.1

Experimental Properties

• Melting Point: 242-244°C
• PSA: 114.40000
• LogP: 1.45020

4-Amino-5-carboxy-2-ethylmercaptopyrimidine Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives